Cas no 106451-92-7 (6-N-BIOTINYLAMINOHEXANOL)
6-N-BIOTINYLAMINOHEXANOL structure
Product Name:6-N-BIOTINYLAMINOHEXANOL
CAS No:106451-92-7
MF:C16H29N3O3S
MW:343.484762907028
CID:824176
PubChem ID:46783689
Update Time:2025-04-19
6-N-BIOTINYLAMINOHEXANOL Chemical and Physical Properties
Names and Identifiers
-
- 6-N-BIOTINYLAMINOHEXANOL
- LogP
- J-001594
- AKOS030241026
- N-(6-Hydroxyhexyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
- 1322624-58-7
- 106451-92-7
- N-(6-hydroxyhexyl)-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
-
- Inchi: 1S/C16H29N3O3S/c20-10-6-2-1-5-9-17-14(21)8-4-3-7-13-15-12(11-23-13)18-16(22)19-15/h12-13,15,20H,1-11H2,(H,17,21)(H2,18,19,22)/t12?,13-,15?/m0/s1
- InChI Key: NUCYJOAYBYFSDA-OWYJLGKBSA-N
- SMILES: S1CC2C([C@@H]1CCCCC(NCCCCCCO)=O)NC(N2)=O
Computed Properties
- Exact Mass: 343.19317
- Monoisotopic Mass: 343.19296297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 177-179°C
- Solubility: Almost insoluble (0.031 g/l) (25 º C),
- PSA: 90.46
6-N-BIOTINYLAMINOHEXANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B394855-50mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 50mg |
$ 58.00 | 2023-04-18 | ||
| TRC | B394855-100mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 100mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B394855-250mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 250mg |
$ 127.00 | 2023-04-18 | ||
| TRC | B394855-500mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 500mg |
$ 230.00 | 2023-04-18 | ||
| TRC | B394855-1g |
6-N-Biotinylaminohexanol |
106451-92-7 | 1g |
$ 431.00 | 2023-04-18 | ||
| TRC | B394855-2.5g |
6-N-Biotinylaminohexanol |
106451-92-7 | 2.5g |
$ 971.00 | 2023-04-18 | ||
| A2B Chem LLC | AD77913-50mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 50mg |
$288.00 | 2024-04-20 | ||
| A2B Chem LLC | AD77913-100mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 100mg |
$413.00 | 2024-04-20 | ||
| A2B Chem LLC | AD77913-250mg |
6-N-Biotinylaminohexanol |
106451-92-7 | 250mg |
$538.00 | 2024-04-20 | ||
| A2B Chem LLC | AD77913-1g |
6-N-Biotinylaminohexanol |
106451-92-7 | 1g |
$2300.00 | 2024-01-05 |
6-N-BIOTINYLAMINOHEXANOL Related Literature
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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